Cas no 391868-12-5 (3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea)

• Product Name: 3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea
• CAS No: 391868-12-5
• MF: C₁₈H₁₆N₄O₅S
• MW: 400.408442497253
• CID: 6327427
• PubChem ID: 5143907
• Update Time: 2025-05-21

3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea
• 1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(4-nitrophenyl)urea
• 391868-12-5
• Oprea1_513647
• 1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)urea
• AKOS002045598
• 3-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-nitrophenyl)urea
• F0466-0376

• Inchi： 1S/C18H16N4O5S/c1-26-15-8-3-11(9-16(15)27-2)14-10-28-18(20-14)21-17(23)19-12-4-6-13(7-5-12)22(24)25/h3-10H,1-2H3,(H2,19,20,21,23)
• InChI Key： MDODDXOLEOSWFV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N=C1NC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 400.08414080g/mol
• Monoisotopic Mass: 400.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea

Research Brief on 3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea (CAS: 391868-12-5)

Recent studies on 3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea (CAS: 391868-12-5) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique thiazole and nitro-substituted phenyl groups, has been investigated for its biological activities, particularly in the context of kinase inhibition and anticancer properties. The compound's structural features suggest a high affinity for specific protein targets, making it a subject of interest for drug discovery efforts.

One of the key findings in recent literature is the compound's ability to selectively inhibit certain kinases involved in cell proliferation and survival pathways. In vitro studies have demonstrated its efficacy in suppressing the activity of kinases such as EGFR and VEGFR, which are often overexpressed in various cancers. The presence of the 3,4-dimethoxyphenyl and 4-nitrophenyl moieties appears to enhance its binding affinity and specificity, as evidenced by molecular docking simulations and kinetic assays.

Further investigations have explored the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile. Preliminary data suggest that 3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea exhibits moderate solubility in aqueous solutions, which could be improved through formulation strategies. Stability studies under physiological conditions indicate that the compound remains intact for extended periods, a critical factor for its potential use in therapeutic applications.

In addition to its kinase inhibitory activity, recent research has also examined the compound's effects on cellular apoptosis and autophagy. Experimental results from cell-based assays show that treatment with this urea derivative leads to a significant increase in apoptotic markers, such as caspase-3 activation, and the induction of autophagy-related proteins. These findings suggest a dual mechanism of action, which could be leveraged for the development of multitargeted anticancer therapies.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current efforts are focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Collaborative research initiatives are also underway to evaluate the compound's efficacy in animal models, with the aim of advancing it to preclinical development stages.

In conclusion, 3-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-nitrophenyl)urea (CAS: 391868-12-5) represents a valuable scaffold for further exploration in drug discovery. Its unique structural attributes and demonstrated biological activities make it a compelling candidate for the development of novel therapeutic agents, particularly in oncology. Continued research will be essential to fully elucidate its potential and address existing limitations.